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Compound of Interest

Compound Name: 4-Benzylphenol

Cat. No.: B016752 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling point data for 4-
benzylphenol, a compound of interest in various chemical and pharmaceutical research fields.

The document details the methodologies for the determination of these key physical properties

and presents the data in a clear, tabular format for ease of reference. Furthermore, it includes a

generalized experimental workflow for the characterization of such a compound, from synthesis

to biological assessment.

Physicochemical Data of 4-Benzylphenol
The melting and boiling points are critical parameters for the identification, purification, and

handling of chemical substances. Below is a summary of the reported values for 4-
benzylphenol.
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Physical Property Value Conditions

Melting Point 79-81 °C (lit.)[1][2]

83 °C

84 °C

Boiling Point 322 °C
at 760 mmHg (Atmospheric

Pressure)

198-200 °C at 10 mmHg[1][2]

154-157 °C at 4 mmHg

Experimental Protocols
Accurate determination of melting and boiling points is fundamental in chemical analysis. The

following sections describe standard laboratory protocols applicable to a crystalline solid like 4-
benzylphenol.

Melting Point Determination (Capillary Method)
The capillary method is a widely used and official technique for determining the melting point of

a crystalline solid.[3][4]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: A small amount of finely powdered, dry 4-benzylphenol is introduced

into the open end of a capillary tube. The tube is then tapped gently to pack the sample into
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the sealed end, aiming for a sample height of 2-3 mm.[3]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus, adjacent to the thermometer.

Heating: The apparatus is heated at a steady and slow rate, typically 1-2 °C per minute, as

the temperature approaches the expected melting point.

Observation: The temperature at which the first droplet of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample has turned into a

clear liquid is recorded as the end of the melting range.[5] For a pure substance, this range

should be narrow, typically 0.5-1 °C.

Boiling Point Determination (Thiele Tube Method)
For determining the boiling point of a liquid at atmospheric pressure, the Thiele tube method is

a common and effective technique.

Apparatus:

Thiele tube

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heat source (e.g., Bunsen burner)

Heating oil (e.g., mineral oil)

Procedure:

Sample Preparation: A small amount of 4-benzylphenol is placed in the small test tube. A

capillary tube, sealed at one end, is inverted and placed into the test tube with the open end

submerged in the liquid.
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Apparatus Setup: The test tube assembly is attached to a thermometer and placed in the

Thiele tube containing heating oil, ensuring the sample is level with the thermometer bulb.

Heating: The side arm of the Thiele tube is gently heated, allowing convection currents to

ensure uniform temperature distribution.[6]

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Heating is continued until a continuous and rapid stream of bubbles is

observed. The heat source is then removed.

Measurement: The temperature at which the bubbling stops and the liquid just begins to

enter the capillary tube is recorded as the boiling point.[7]

Experimental and Logical Workflows
The following diagrams illustrate generalized workflows relevant to the study of a chemical

compound like 4-benzylphenol.
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General Workflow for Chemical Compound Characterization

Synthesis and Purification

Physicochemical Characterization Biological Evaluation

Chemical Synthesis

Purification (e.g., Crystallization, Chromatography)

Melting Point Determination Boiling Point Determination Spectroscopic Analysis (NMR, IR, MS) In Vitro Assays (e.g., Antimicrobial, Estrogenic Activity)

Toxicity Studies (e.g., Genotoxicity, Acute Toxicity)
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Caption: Workflow for the characterization of a chemical compound.
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Decision Logic for Purity Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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